![molecular formula C12H19ClN4O B6222337 3-[(6-azidohexyl)oxy]aniline hydrochloride CAS No. 2758002-67-2](/img/no-structure.png)
3-[(6-azidohexyl)oxy]aniline hydrochloride
Overview
Description
3-[(6-azidohexyl)oxy]aniline hydrochloride (3-AHAH) is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a derivative of aniline, an aromatic amine, and is an important intermediate in the synthesis of various organic compounds. 3-AHAH is highly reactive, making it a useful reagent for a variety of laboratory experiments. In
Scientific Research Applications
3-[(6-azidohexyl)oxy]aniline hydrochloride has a wide range of applications in scientific research. It has been used in the synthesis of organic compounds, such as dyes, drugs, and polymers. It is also used in the synthesis of fluorescent probes and in the preparation of biologically active peptides. 3-[(6-azidohexyl)oxy]aniline hydrochloride is also used in the synthesis of heterocyclic compounds, such as quinolines and pyridines, which are important in medicinal chemistry.
Mechanism of Action
The mechanism of action of 3-[(6-azidohexyl)oxy]aniline hydrochloride is not fully understood, but it is believed to involve the formation of a reactive intermediate. This intermediate is thought to be responsible for the formation of various products, depending on the reaction conditions. It has been proposed that 3-[(6-azidohexyl)oxy]aniline hydrochloride can react with nucleophiles, such as amines and alcohols, to form a variety of products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[(6-azidohexyl)oxy]aniline hydrochloride are not well understood, as it is not used in humans and is primarily used in laboratory experiments. However, it has been shown to have a variety of effects on cells in vitro, including the inhibition of protein synthesis and the induction of apoptosis. It has also been shown to have an inhibitory effect on the growth of certain cancer cell lines.
Advantages and Limitations for Lab Experiments
The main advantage of 3-[(6-azidohexyl)oxy]aniline hydrochloride is its high reactivity, which makes it an ideal reagent for a variety of laboratory experiments. It is also relatively inexpensive, making it an attractive option for researchers on a budget. However, it is also highly toxic and should be handled with caution. Additionally, it is not very soluble in water, so it should be used in organic solvents.
Future Directions
The future of 3-[(6-azidohexyl)oxy]aniline hydrochloride is bright, as there are many potential applications for this compound. It could be used in the synthesis of new drugs and polymers, as well as in the development of fluorescent probes. Additionally, it could be used to study the biochemical and physiological effects of various compounds. Finally, it could be used to study the mechanism of action of various compounds, as well as to study the effects of various drugs on the human body.
Synthesis Methods
3-[(6-azidohexyl)oxy]aniline hydrochloride can be synthesized via a two-step process starting with the reaction of aniline with hexanoyl chloride in the presence of anhydrous potassium carbonate. This reaction yields the intermediate 3-hexanoylaniline, which is then reacted with sodium azide in the presence of anhydrous potassium carbonate to produce 3-[(6-azidohexyl)oxy]aniline hydrochloride. This reaction is highly efficient and yields a high yield of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(6-azidohexyl)oxy]aniline hydrochloride involves the reaction of 3-aminophenol with 6-azidohexanol in the presence of a coupling agent, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-aminophenol", "6-azidohexanol", "coupling agent", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-aminophenol in a suitable solvent.", "Step 2: Add a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to the reaction mixture.", "Step 3: Add 6-azidohexanol to the reaction mixture and stir at room temperature for several hours.", "Step 4: Quench the reaction by adding hydrochloric acid to the reaction mixture.", "Step 5: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
2758002-67-2 |
Product Name |
3-[(6-azidohexyl)oxy]aniline hydrochloride |
Molecular Formula |
C12H19ClN4O |
Molecular Weight |
270.8 |
Purity |
95 |
Origin of Product |
United States |
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